Cas no 939893-15-9 ((Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium)

• Product Name: (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium
• CAS No: 939893-15-9
• MF: C₁₇H₁₄N₂O
• MW: 262.305863857269
• CID: 5226871
• Update Time: 2026-03-07

(Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium Chemical and Physical Properties

Names and Identifiers

• (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium

• Inchi： 1S/C17H14N2O/c20-19(12-14-7-9-18-10-8-14)13-15-5-6-16-3-1-2-4-17(16)11-15/h1-12H,13H2
• InChI Key： RAVQNTBGGQIOIC-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1C[N+]([O-])=CC1C=CN=CC=1

Additional information on (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium

Comprehensive Overview of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium (CAS No. 939893-15-9)

(Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium, with the CAS number 939893-15-9, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its distinctive molecular framework, which includes a naphthalene moiety, a pyridine ring, and an azanium group, all interconnected in a specific geometric configuration. The presence of these functional groups endows the compound with a range of potential biological activities and pharmacological properties.

The molecular structure of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium is particularly noteworthy due to its potential for forming stable complexes with various metal ions. This property has led to its exploration in the development of metal-based drugs, which are known for their unique mechanisms of action and therapeutic benefits. Recent studies have highlighted the compound's ability to form coordination complexes with transition metals such as copper, zinc, and iron, which are crucial for various biological processes.

In the context of medicinal chemistry, (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium has been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is thought to involve the disruption of cellular redox balance and the induction of apoptosis through the generation of reactive oxygen species (ROS). These findings have opened new avenues for the development of novel anticancer therapies that target specific molecular pathways.

Beyond its anticancer properties, (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium has also shown promise in other therapeutic areas. For instance, it has been studied for its anti-inflammatory effects, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium has been another area of focus in recent research. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life in vivo, which suggests its potential for once-daily dosing regimens. Additionally, the compound shows low toxicity in animal models, further supporting its safety profile.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium in human subjects. Preliminary results from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses. The compound's ability to target multiple signaling pathways simultaneously has also been highlighted as a key advantage in its clinical application.

The synthesis of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically starts with the formation of a naphthylmethyl intermediate, followed by the introduction of the pyridine ring and azanium group through selective functionalization steps. The final step involves the optimization of reaction conditions to ensure high yield and purity of the desired product.

From an environmental perspective, the production and use of (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium have been evaluated for their impact on ecosystems. Studies have shown that the compound is biodegradable under aerobic conditions and does not accumulate in environmental matrices such as soil or water. This makes it a more environmentally friendly option compared to some traditional pharmaceuticals.

In conclusion, (Z)-[(naphthalen-2-yl)methyl](oxido)[(pyridin-4-yl)methylidene]azanium (CAS No. 939893-15-9) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, combined with its diverse biological activities and favorable pharmacokinetic properties, positions it as a valuable tool for developing novel therapies targeting cancer, inflammation, and other diseases. Ongoing research continues to uncover new applications and optimize its use in clinical settings.